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Compound of Interest

Compound Name: (S)-(+)-Phenylsuccinic acid

Cat. No.: B1585341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-Phenylsuccinic acid is a versatile chiral molecule widely employed in asymmetric

synthesis. Its utility stems from its C2 symmetry and the presence of two carboxylic acid

functional groups, which allow for a variety of chemical transformations. These application

notes provide an overview of its primary roles as a chiral resolving agent and a chiral building

block in the synthesis of enantiomerically pure compounds.

Chiral Resolving Agent
(S)-(+)-Phenylsuccinic acid is an effective resolving agent for racemic mixtures of amines and

other basic compounds. The principle behind this application is the formation of diastereomeric

salts upon reaction with a racemic base. These diastereomeric salts exhibit different physical

properties, such as solubility, allowing for their separation by fractional crystallization.

Subsequent treatment of the separated diastereomeric salt liberates the enantiomerically pure

amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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